Cas no 20817-05-4 (5,5'-Oxybis(2-aminophenol))

• Product name: 5,5'-Oxybis(2-aminophenol)
• CAS No: 20817-05-4
• MF: C₁₂H₁₂N₂O₃
• MW: 232.23528
• CID: 1023839
• PubChem ID: 21879821

5,5'-Oxybis(2-aminophenol) Chemical and Physical Properties

Names and Identifiers

• 5,5'-Oxybis(2-aminophenol)
• 2-amino-5-(4-amino-3-hydroxyphenoxy)phenol
• 6,6'-diamino-3,3'-oxy-bis-phenol
• AK102333
• ANW-62221
• bis(4-amino-3-hydroxyphenyl) ether
• bis(4-amino-3-hydroxyphenyl)-ether
• CTK8B9218
• KB-244089
• SureCN436522
• 20817-05-4
• DTXSID70619300
• 3,3'-oxybis(6-aminophenol)
• SB80930
• SCHEMBL436522

• MDL： MFCD23135461
• Inchi： InChI=1S/C12H12N2O3/c13-9-3-1-7(5-11(9)15)17-8-2-4-10(14)12(16)6-8/h1-6,15-16H,13-14H2
• InChI Key： FFXSDAGPJYALFE-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1OC2=CC(=C(C=C2)N)O)O)N

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 102Ų

Additional information on 5,5'-Oxybis(2-aminophenol)

Professional Introduction to 5,5'-Oxybis(2-aminophenol) and CAS No. 20817-05-4

5,5'-Oxybis(2-aminophenol), with the chemical formula C₆H₆N₂O₃, is a significant compound in the field of chemical and pharmaceutical research. This compound, identified by its CAS number CAS No. 20817-05-4, has garnered considerable attention due to its versatile applications and structural properties. The molecule consists of two 2-aminophenol units linked by an oxygen atom, forming a symmetric bisphenol structure. This unique configuration imparts remarkable chemical reactivity and stability, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The compound's significance extends beyond its structural uniqueness. It serves as a crucial building block in the development of advanced materials and pharmaceuticals. Recent studies have highlighted its role in the synthesis of antioxidants, which are essential for combating oxidative stress in biological systems. The presence of both amino and hydroxyl groups in its structure allows for diverse functionalization, enabling the creation of derivatives with enhanced biological activity.

In the realm of pharmaceutical research, 5,5'-Oxybis(2-aminophenol) has been investigated for its potential in developing novel therapeutic agents. Its ability to chelate metal ions has opened up avenues for applications in metallodrug development. For instance, researchers have explored its use in creating metal-based complexes that exhibit anti-cancer properties. These complexes leverage the compound's coordination chemistry to target and inhibit the growth of cancer cells, offering a promising alternative to conventional chemotherapeutic agents.

The compound's applications are not limited to pharmaceuticals; it also finds utility in industrial chemistry. Its stability under various reaction conditions makes it an ideal candidate for use as a stabilizer in polymer synthesis. Additionally, its role as a cross-linking agent in the production of high-performance resins has been documented. These resins exhibit superior mechanical and thermal properties, making them suitable for applications in aerospace and automotive industries.

Recent advancements in green chemistry have further underscored the importance of 5,5'-Oxybis(2-aminophenol). Researchers have developed eco-friendly synthetic routes to produce this compound with minimal environmental impact. These methods focus on reducing waste generation and energy consumption during synthesis, aligning with global efforts to promote sustainable chemical practices. The development of such methodologies not only enhances the efficiency of production but also ensures compliance with stringent environmental regulations.

The compound's pharmacological potential has also been explored in the context of neurodegenerative diseases. Studies suggest that derivatives of 5,5'-Oxybis(2-aminophenol) may possess neuroprotective properties, making them viable candidates for treating conditions such as Alzheimer's and Parkinson's disease. The molecule's ability to interact with biological targets like enzymes and receptors has been a focal point of research. By modulating these interactions, researchers aim to develop drugs that can slow down or reverse the progression of these debilitating diseases.

In conclusion, 5,5'-Oxybis(2-aminophenol) is a multifaceted compound with broad applications across various scientific disciplines. Its unique structural features and chemical properties make it indispensable in pharmaceuticals, materials science, and industrial chemistry. As research continues to uncover new possibilities for this compound, its significance is set to grow even further. The ongoing development of innovative synthetic methods and applications underscores its enduring relevance in modern science.